Cas no 131427-13-9 (3H-Xanthen-3-one, 9-(3-fluorophenyl)-2,6,7-trihydroxy-)

131427-13-9 structure
Product name:3H-Xanthen-3-one, 9-(3-fluorophenyl)-2,6,7-trihydroxy-
3H-Xanthen-3-one, 9-(3-fluorophenyl)-2,6,7-trihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Xanthen-3-one, 9-(3-fluorophenyl)-2,6,7-trihydroxy-
- 9-(3-fluorophenyl)-2,6,7-trihydroxyxanthen-3-one
- DTXSID40726838
- 9-(3-FLUOROPHENYL)-2,6,7-TRIHYDROXY-3H-XANTHEN-3-ONE
- 131427-13-9
-
- Inchi: InChI=1S/C19H11FO5/c20-10-3-1-2-9(4-10)19-11-5-13(21)15(23)7-17(11)25-18-8-16(24)14(22)6-12(18)19/h1-8,21-23H
- InChI Key: SLHUTJYDXJXRQV-UHFFFAOYSA-N
- SMILES: C1=CC(=CC(=C1)F)C2=C3C=C(C(=O)C=C3OC4=CC(=C(C=C42)O)O)O
Computed Properties
- Exact Mass: 338.05903
- Monoisotopic Mass: 338.05905161g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 679
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87Ų
- XLogP3: 2.5
Experimental Properties
- PSA: 90.9
3H-Xanthen-3-one, 9-(3-fluorophenyl)-2,6,7-trihydroxy- Related Literature
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Raphaela Araujo Mantovani,Ângelo Luiz Fazani Cavallieri,Flavia Maria Netto,Rosiane Lopes Cunha Food Funct., 2013,4, 1322-1331
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Shane O'Sullivan,Eva Alvarez de Eulate,Yiu Hang Yuen,Erik Helmerhorst,Damien W. M. Arrigan Analyst, 2013,138, 6192-6196
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Yu-Fei Ao,Christian Malm,Johannes Hunger Dalton Trans., 2018,47, 7883-7887
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Y. S. Liu,X. Zhang,X. F. Yang,X. K. Hong,J. F. Feng,M. S. Si,X. F. Wang Phys. Chem. Chem. Phys., 2015,17, 10462-10467
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